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Compound of Interest

Compound Name: L-SERINE (1-13C; 15N)

Cat. No.: B1579733

Get Quote

Part 1: Executive Safety Summary
Immediate Action Status:NON-HAZARDOUS / NON-RADIOACTIVE

L-Serine (1-13C; 15N) is a stable isotope-labeled compound.[1] It emits no ionizing radiation. It

is chemically identical to unlabeled L-Serine regarding toxicity but possesses a distinct mass

signature used for NMR and Mass Spectrometry (Metabolic Flux Analysis).

Critical Compliance Warning:

DO NOT dispose of this material in radioactive waste containers (e.g.,

or

bins). Doing so will trigger costly "mixed waste" remediation protocols unnecessarily.

DO NOT discard white powder stocks in regular trash. While chemically benign, unidentified

white powders trigger security protocols.

Part 2: Technical Context & Regulatory Status[2]
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To maintain scientific integrity and regulatory compliance, you must distinguish between the

chemical hazard (low) and the matrix hazard (variable).

Feature L-SERINE (1-13C; 15N) -SERINE (Radioactive)

Isotope Type
Stable (

)

Radioisotope (

)

Radiation None Beta Emitter

RCRA Status
Non-Hazardous (Not P or U

listed)
Radioactive Waste

NRC License Not Required Required

Disposal Cost Low (Chemical/Bio Stream) High (Radioactive Stream)

Scientific Rationale: The heavy isotopes (

and

) increase the molecular weight of L-Serine from ~105.09 g/mol to ~107.08 g/mol [1]. This mass
shift is the basis of detection in LC-MS/MS workflows but does not alter the chemical's
reactivity or toxicity profile described in the Safety Data Sheet (SDS) [2].

Part 3: Disposal Decision Logic (Visualization)
The following decision tree dictates the disposal route based on the experimental matrix. This

logic prevents cross-contamination of waste streams.
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Waste Generation:
L-SERINE (1-13C; 15N)

What is the physical state?

Solid (Pure Stock)

Liquid / Solution

Non-Hazardous Chemical Waste
(White Label)

Label: Non-Haz Amino Acid

Identify the Matrix

Organic Solvent
(MeOH, Acetonitrile)

Metabolite Extraction

Biological Media
(Cell Culture, Plasma)

Cell Culture

Pure Aqueous Buffer
(Non-Bio, Non-Toxic)

Stock Prep

Hazardous Chemical Waste
(Tag: Flammable/Toxic)

Solvent dictates hazard

Biohazard Waste
(Autoclave/Incinerate)

Cells dictate hazardPreferred

Sanitary Sewer
(ONLY if approved by local POTW)

Conditional*

Click to download full resolution via product page

Figure 1: Operational decision tree for L-Serine (1-13C; 15N) disposal.[1] The disposal path is

determined by the solvent or biological matrix, not the amino acid itself.

Part 4: Step-by-Step Disposal Protocols
Scenario A: Solid Stock Disposal (Expired or
Contaminated)
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Context: You have a vial of pure powder that has absorbed moisture or is past its re-test date.

Inventory Adjustment: Before disposal, log the mass out of your LIMS (Laboratory

Information Management System). These isotopes are high-value assets; ensure the loss is

recorded as "Expired" rather than "Consumed" for accurate cost accounting.

Containerization: Keep the material in its original vial if possible. If transferring, use a clear

polyethylene or glass vial.

Labeling: Apply a "Non-Hazardous Chemical Waste" label.

Constituents: L-Serine (1-13C; 15N).[1]

Hazard Checkbox: None (or "Non-Regulated").[2]

Disposal: Place in the lab's solid chemical waste drum.

Why not trash? Discarding chemical containers or white powders in regular trash often

violates building policy and can trigger security alarms [3].

Scenario B: Biological Waste (Cell Culture Media)
Context: Metabolic flux analysis (MFA) often involves growing cells in media where natural

serine is replaced by labeled serine.

Classification: The hazard here is Biological, not chemical. The concentration of L-Serine

(typically 0.4 mM) is biologically relevant but chemically negligible.

Deactivation: Add bleach (final concentration 10%) to the liquid media or collect in a

designated biohazard carboy.

Disposal:

Liquid: Aspirate into a collection flask containing disinfectant. Dispose of via sanitary

sewer (after required contact time) or pick up by bio-waste contractor, depending on BSL

(Biosafety Level) status [4].

Solid (Plates/Flasks): Place in red biohazard bags for autoclaving/incineration.
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Scenario C: Extraction Waste (Metabolomics)
Context: After quenching metabolism, you have a mixture of cell lysate, L-Serine, and solvents

like Methanol, Acetonitrile, or Chloroform.[1]

Classification: This is Hazardous Chemical Waste (RCRA Regulated). The hazard is driven

by the solvent (Ignitable F003, Toxic), not the serine [5].

Segregation: Do not mix with general aqueous waste. Segregate into "Halogenated" (if

Chloroform used) or "Non-Halogenated" (Methanol/Acetonitrile) solvent waste streams.

Labeling:

Major Constituent:[3][4][5][6] Methanol (or specific solvent).[6]

Minor Constituent: Trace cellular metabolites, L-Serine (1-13C; 15N).[1]

Hazard:[7] Flammable, Toxic.[8]

Part 5: Labeling & Documentation Standards
To ensure downstream safety personnel do not mistake stable isotopes for radioisotopes, use

the following nomenclature on all waste tags:

Correct Description:

"L-Serine (Stable Isotope 13C, 15N) - Non-Radioactive"[1]

Incorrect Description:
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"Isotope Serine" (Too vague; implies radioactivity).

Inventory Reconciliation: Because L-Serine (1-13C; 15N) is expensive (approx.[1] $500 -

$1,000 per gram depending on enrichment), "disposal" should be the last resort.

Protocol: If the material is chemically pure but biologically compromised (non-sterile), relabel

it for "Mass Spec Tuning Standards" rather than disposal. It remains perfectly valid for

instrument calibration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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